Cas no 62947-31-3 (Dimethyl 4-aminothiophene-2,3-dicarboxylate)
Dimethyl 4-aminothiophene-2,3-dicarboxylate is a versatile heterocyclic compound featuring both amino and ester functional groups on a thiophene backbone. Its structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The presence of the electron-donating amino group enhances reactivity in electrophilic substitution reactions, while the ester groups offer flexibility for further derivatization. This compound is often employed in the development of heterocyclic frameworks, such as thienopyridines or fused ring systems, due to its stability and synthetic accessibility. Its balanced reactivity profile makes it suitable for applications in medicinal chemistry and materials science.
62947-31-3 structure
Product Name:Dimethyl 4-aminothiophene-2,3-dicarboxylate
CAS No:62947-31-3
MF:C8H9NO4S
MW:215.226361036301
MDL:MFCD00205188
CID:57948
PubChem ID:2777631
Update Time:2025-10-14
Dimethyl 4-aminothiophene-2,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 4-aminothiophene-2,3-dicarboxylate
- 4-Amino-thiophene-2,3-dicarboxylic acid dimethyl ester
- dimethyl 4-amino-2,3-thiophenedicarboxylate
- Maybridge1_003840
- CS-0313946
- 2,3-dimethyl 4-aminothiophene-2,3-dicarboxylate
- DTXSID80380599
- AKOS000277483
- SCHEMBL2182359
- SB66996
- FT-0625065
- HMS552G12
- A834113
- PS-4351
- 62947-31-3
- CCG-242134
- MFCD00205188
- AMY17994
- AC-5188
- BRD-K29409233-003-01-8
- DB-007427
-
- MDL： MFCD00205188
- Inchi： 1S/C8H9NO4S/c1-12-7(10)5-4(9)3-14-6(5)8(11)13-2/h3H,9H2,1-2H3
- InChI Key： XQPDCUCAKYNVAO-UHFFFAOYSA-N
- SMILES： S1C=C(C(C(=O)OC)=C1C(=O)OC)N
Computed Properties
- Exact Mass: 215.02500
- Monoisotopic Mass: 215.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1.371
- Boiling Point: 350.5 °C at 760 mmHg
- Flash Point: 350.5 °C at 760 mmHg
- PSA: 106.86000
- LogP: 1.48470
Dimethyl 4-aminothiophene-2,3-dicarboxylate Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
Dimethyl 4-aminothiophene-2,3-dicarboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Dimethyl 4-aminothiophene-2,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 210925-1g |
Dimethyl 4-aminothiophene-2,3-dicarboxylate |
62947-31-3 | 95% | 1g |
￡200.00 | 2022-03-01 | |
| Fluorochem | 210925-5g |
Dimethyl 4-aminothiophene-2,3-dicarboxylate |
62947-31-3 | 95% | 5g |
￡608.00 | 2022-03-01 | |
| Fluorochem | 210925-25g |
Dimethyl 4-aminothiophene-2,3-dicarboxylate |
62947-31-3 | 95% | 25g |
￡2127.00 | 2022-03-01 | |
| Alichem | A169005105-1g |
Dimethyl 4-aminothiophene-2,3-dicarboxylate |
62947-31-3 | 95% | 1g |
$246.40 | 2023-09-01 | |
| Alichem | A169005105-5g |
Dimethyl 4-aminothiophene-2,3-dicarboxylate |
62947-31-3 | 95% | 5g |
$653.12 | 2023-09-01 | |
| Alichem | A169005105-25g |
Dimethyl 4-aminothiophene-2,3-dicarboxylate |
62947-31-3 | 95% | 25g |
$1984.50 | 2023-09-01 | |
| TRC | D462733-10mg |
Dimethyl 4-Aminothiophene-2,3-dicarboxylate |
62947-31-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D462733-50mg |
Dimethyl 4-Aminothiophene-2,3-dicarboxylate |
62947-31-3 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D462733-100mg |
Dimethyl 4-Aminothiophene-2,3-dicarboxylate |
62947-31-3 | 100mg |
$ 80.00 | 2022-06-05 | ||
| Chemenu | CM199747-5g |
Dimethyl 4-aminothiophene-2,3-dicarboxylate |
62947-31-3 | 95% | 5g |
$729 | 2021-08-05 |
Dimethyl 4-aminothiophene-2,3-dicarboxylate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
62947-31-3 (Dimethyl 4-aminothiophene-2,3-dicarboxylate) Related Products
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- 103765-33-9(2,4-dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate)
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